Cas no 136167-28-7 (3,5-difluorophenyl sulfamate)

• Product Name: 3,5-difluorophenyl sulfamate
• CAS No: 136167-28-7
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• MDL: MFCD30207925
• CID: 1244806
• PubChem ID: 46883000
• Update Time: 2025-10-25

3,5-difluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 3,5-difluorophenyl ester
• 3,5-difluorophenyl sulfamate
• EN300-1988262
• CHEMBL1078011
• 136167-28-7
• SCHEMBL9451238
• Sulfamic acid 3,5-difluorophenyl ester
• JIBXVOUHOFRVOQ-UHFFFAOYSA-N

• MDL： MFCD30207925
• Inchi： 1S/C6H5F2NO3S/c7-4-1-5(8)3-6(2-4)12-13(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： JIBXVOUHOFRVOQ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 208.99585
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Additional information on 3,5-difluorophenyl sulfamate

3,5-Difluorophenyl Sulfamate (CAS No. 136167-28-7): A Comprehensive Overview

The compound 3,5-difluorophenyl sulfamate (CAS No. 136167-28-7) is a significant chemical entity with diverse applications across various industries. This compound is characterized by its unique structure, which includes a sulfamate group attached to a 3,5-difluorophenyl ring. The sulfamate functional group is known for its versatility in chemical reactions, making it a valuable component in the synthesis of various organic compounds.

Recent studies have highlighted the importance of 3,5-difluorophenyl sulfamate in the development of advanced materials and pharmaceuticals. Its ability to act as a reactive intermediate in organic synthesis has been extensively explored in academic and industrial research settings. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds, which exhibit promising biological activities.

The synthesis of 3,5-difluorophenyl sulfamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of fluorine atoms at the 3 and 5 positions of the phenol ring is achieved through electrophilic substitution reactions. Subsequent conversion of the phenol into its sulfamate derivative involves reaction with thionyl chloride and ammonia, followed by purification steps to obtain the final product.

One of the key areas where 3,5-difluorophenyl sulfamate has shown potential is in the field of medicinal chemistry. Its fluorinated structure enhances its lipophilicity and bioavailability, making it an attractive candidate for drug development. Recent research has demonstrated that derivatives of this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its role in pharmaceuticals, 3,5-difluorophenyl sulfamate has also found applications in agrochemicals and materials science. Its ability to act as a building block for more complex molecules has led to its use in the synthesis of herbicides and fungicides. Furthermore, this compound has been employed in the development of advanced polymers with tailored properties for use in electronic devices.

The environmental impact of 3,5-difluorophenyl sulfamate has also been a topic of interest among researchers. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure sustainable practices in its production and use.

Looking ahead, the continued exploration of 3,5-difluorophenyl sulfamate is expected to yield new insights into its potential applications. With advancements in synthetic methodologies and computational chemistry tools, researchers are poised to unlock new avenues for utilizing this compound in innovative ways.